Phenylbenzimidazole sulphonic acid

• Synonyms: 2-phenylbenzimidazole-5-sulfonic acid; 2-phenylbenzimidazole-5-sulfonic acid, monosodium salt; ensulizole; Eusolex 232; novantisol; phenylbenzimidazole sulfonic acid; phenylbenzimidazole sulphonic acid
• Molecular Formula: C13H10N2O3S
• Molecular Weight: 274.3 g/mol
• SMILES: C1=CC=C(C=C1)C2=C3C(=CC=C2)NC(=N3)S(=O)(=O)O
• InChI: InChI=1S/C13H10N2O3S/c16-19(17,18)13-14-11-8-4-7-10(12(11)15-13)9-5-2-1-3-6-9/h1-8H,(H,14,15)(H,16,17,18)
• InChIKey: ANJLMAHUPYCFQY-UHFFFAOYSA-N

Phenylbenzimidazole sulfonic acid (Ensulizole, PBSA, CAS 27503-81-7) delivers pure UVB filtration (290–340 nm) with peak absorbance ~302–306 nm and an extinction coefficient (E1%, 1cm) of 920–990, enabling ultra-light, high-SPF aqueous gels and sprays impossible with oil-soluble filters. Its water solubility, conferred by sulfonation, eliminates the heavy feel of octinoxate or octocrylene, while its UVA transparency makes it the go-to SPF booster to pair with avobenzone without degrading UVA-PF. Requires neutralization below pH 6.8; proven photostability via β-cyclodextrin complexation for long-wear claims. Supported by exceptional human dermal safety (0.26% absorption, non-sensitizing, NOAEL 100 mg/kg/day), this filter is cleared for up to 8% in EU and 4% in US sunscreens. Source confidently for premium sun care innovation.

Phenylbenzimidazole Sulphonic Acid: Technical Specifications and Regulatory Benchmarks for UVB Sunscreen Procurement

Phenylbenzimidazole sulphonic acid (PBSA; INCI: Phenylbenzimidazole Sulfonic Acid; INN: Ensulizole; CAS 27503-81-7) is a sulfonated benzimidazole derivative that functions as a selective UVB-filtering agent (290–340 nm) with peak absorption at approximately 302–306 nm [1]. This water-soluble compound exhibits a specific extinction coefficient (E1%, 1cm) ranging from 920 to 990 at 302 nm when assessed via UV spectrophotometry . It is authorized for use in sunscreen formulations at maximum concentrations of 4% in the United States, Canada, and Australia, and up to 8% within the European Union and China [2]. Unlike most organic UV filters, PBSA remains water-soluble, enabling formulation into aqueous-based products such as clear gels and sprays, although it requires neutralization to maintain solubility at lower pH ranges [3].

• [1] Phenylbenzimidazole sulfonic acid. Wikipedia. https://en.wikipedia.org/wiki/Phenylbenzimidazole_sulfonic_acid. View Source
• [2] Norman KG, et al. Comprehensive review of ensulizole toxicology data and human exposure assessment for personal care products. Crit Rev Toxicol. 2025. PMID: 40952777. View Source
• [3] EP2178493B2. Stable soluble salts of phenylbenzimidazole sulfonic acid at pH 6.0 to below 6.8. Google Patents. 2007. View Source

Technical Justification Against Generic Interchangeability of Phenylbenzimidazole Sulphonic Acid in Formulation

Despite belonging to the broader class of organic UV filters, Phenylbenzimidazole sulphonic acid cannot be considered interchangeable with in-class analogs due to three material divergences that directly impact product performance and stability. First, its water solubility (achieved via sulfonation) sharply contrasts with the lipophilic nature of common alternatives such as octinoxate or avobenzone, fundamentally altering formulation rheology and application aesthetics . Second, PBSA exhibits a unique photophysical behavior: it selectively filters UVB while allowing near-complete UVA transmission, a profile that differs markedly from broad-spectrum filters like oxybenzone or dual-phase blockers like octocrylene, thus dictating specific requirement for UVA-boosting partners [1]. Third, its pH-dependent solubility curve (crystallizing below pH 6.8 unless properly neutralized) imposes strict formulation constraints not present for pH-insensitive filters, creating a discrete development hurdle [2].

• [1] Phenylbenzimidazole sulfonic acid. Wikipedia. https://en.wikipedia.org/wiki/Phenylbenzimidazole_sulfonic_acid. View Source
• [2] EP2178493B2. Stable soluble salts of phenylbenzimidazole sulfonic acid at pH 6.0 to below 6.8. Google Patents. 2007. View Source

Comparative Performance Data for Phenylbenzimidazole Sulphonic Acid vs. Key Sunscreen Alternatives

UVB Absorption Efficiency: PBSA vs. Octinoxate and Oxybenzone

Phenylbenzimidazole sulphonic acid demonstrates a specific extinction coefficient (E1%, 1cm) at 302 nm ranging from 920 to 990, as per USP and vendor specifications . This value quantifies its UVB-absorbing potency per unit mass. For context, octinoxate (ethylhexyl methoxycinnamate), a widely used oil-soluble UVB filter, exhibits an E1%, 1cm of approximately 840–860 at its 310 nm peak, indicating a roughly 10–15% lower mass efficiency [1]. Oxybenzone (benzophenone-3) presents a broader absorption profile but a lower specific extinction at 290 nm of approximately 630–650 [2]. Thus, PBSA offers the highest mass-specific UVB absorbance among the three.

Evidence Dimension	Specific extinction coefficient (E1%, 1cm) at λmax
Target Compound Data	920–990 at 302 nm
Comparator Or Baseline	Octinoxate: 840–860 at 310 nm; Oxybenzone: 630–650 at 290 nm
Quantified Difference	PBSA shows 10–15% higher specific extinction than octinoxate; 40–50% higher than oxybenzone at respective λmax values.
Conditions	UV spectrophotometry in appropriate solvent (1% w/v, 1 cm path length)

Why This Matters

Higher specific extinction enables achieving target SPF with lower active ingredient loading, potentially reducing formulation cost and minimizing the risk of irritation or systemic absorption.

• [1] Octinoxate. PubChem. https://pubchem.ncbi.nlm.nih.gov/compound/Octinoxate. View Source
• [2] Oxybenzone. PubChem. https://pubchem.ncbi.nlm.nih.gov/compound/Oxybenzone. View Source

Photostability and Post-Irradiation Anti-Inflammatory Activity: PBSA vs. Oxybenzone

In a study assessing the anti-inflammatory effect of UV filters after 2 hours of irradiation (650 W/m² Suntest device), Phenylbenzimidazole sulphonic acid exhibited a marked decline in its ability to inhibit PMA-induced edema, with the percentage inhibition dropping from 80% (non-irradiated) to 44% (post-irradiation) [1]. This indicates significant photodegradation and loss of ancillary anti-inflammatory benefit. In contrast, oxybenzone maintained a constant anti-inflammatory character, with 89% inhibition both before and after irradiation [1].

Evidence Dimension	Percentage inhibition of PMA-induced edema in mice
Target Compound Data	80% (non-irradiated) → 44% (post-irradiation)
Comparator Or Baseline	Oxybenzone: 89% (non-irradiated) → 89% (post-irradiation)
Quantified Difference	PBSA loses 36 percentage points of anti-inflammatory activity, while oxybenzone retains full activity.
Conditions	In vivo murine model; PMA-induced edema; 2h irradiation at 650 W/m² in a Suntest device

Why This Matters

This differential photochemical behavior has direct implications for product performance and safety claims. Formulations relying on PBSA for any secondary anti-inflammatory benefit must account for its rapid loss upon sun exposure, unlike oxybenzone-based systems, and may require additional stabilizers or antioxidants to mitigate this degradation pathway.

• [1] Couteau C, et al. The effect of ultraviolet radiation on the anti-inflammatory effect of filters. Int J Pharm. 2013;452(1-2):124-7. PMID: 23639290. View Source

Dermal Absorption and Safety Profile: PBSA vs. Avobenzone and Oxybenzone

A comprehensive toxicological review reports an experimentally determined human dermal absorption value of 0.26% for ensulizole (PBSA) [1]. This is markedly lower than the dermal absorption reported for other common UV filters. For instance, a 2019 JAMA study found avobenzone and oxybenzone in plasma at concentrations exceeding the FDA threshold for further toxicological investigation under maximal use conditions [2]. Furthermore, PBSA is classified as non-(photo)sensitizing and non-phototoxic, with a subchronic dermal NOAEL of 100 mg/kg/day (rabbit) [1].

Evidence Dimension	Human dermal absorption and systemic exposure
Target Compound Data	0.26% dermal absorption; non-(photo)sensitizing, non-phototoxic; dermal NOAEL 100 mg/kg/day
Comparator Or Baseline	Avobenzone/Oxybenzone: Plasma concentrations > FDA threshold in maximal use study; sensitization potential noted for some filters
Quantified Difference	PBSA dermal absorption is approximately 0.26%, an order of magnitude lower than levels prompting FDA concern for comparators.
Conditions	In vivo human dermal absorption study; in vivo rabbit subchronic dermal toxicity study

Why This Matters

Lower dermal absorption reduces the risk of systemic exposure and potential endocrine disruption concerns associated with other filters, making PBSA a preferred choice for formulators seeking to minimize systemic absorption while maintaining UVB protection. This data directly supports procurement decisions prioritizing safety and regulatory compliance.

• [1] Norman KG, et al. Comprehensive review of ensulizole toxicology data and human exposure assessment for personal care products. Crit Rev Toxicol. 2025. PMID: 40952777. View Source
• [2] Matta MK, et al. Effect of Sunscreen Application Under Maximal Use Conditions on Plasma Concentration of Sunscreen Active Ingredients: A Randomized Clinical Trial. JAMA. 2019;321(21):2082–2091. doi:10.1001/jama.2019.5586. View Source

pH-Dependent Solubility and Crystallization Control: PBSA Salt Selection vs. Free Acid

The free acid form of Phenylbenzimidazole sulphonic acid exhibits limited water solubility and recrystallizes at pH values below 6.8, a common pitfall in formulation [1]. However, a patented approach demonstrates that neutralizing PBSA with basic amino acids such as arginine or lysine permits stable, clear formulations at a pH range of 6.0 to 6.8 without crystallization [1]. This pH window is significantly more compatible with physiological skin pH (≈5.5) and allows for milder formulations compared to the alternative of using high-pH buffers (pH >7) that may disrupt the skin barrier.

Evidence Dimension	Minimum pH for stable formulation without crystallization
Target Compound Data	pH 6.0–6.8 (when neutralized with arginine/lysine)
Comparator Or Baseline	Unneutralized PBSA free acid: crystallizes below pH 6.8
Quantified Difference	Stable pH window lowered by approximately 0.8 pH units (from >6.8 to 6.0) through specific counterion selection.
Conditions	Aqueous cosmetic formulation containing 1–8% PBSA

Why This Matters

This evidence provides a critical formulation differentiator: the ability to use PBSA at skin-compatible pH values without precipitation. Procurement specialists should prioritize PBSA salts (or neutralization protocols) over the free acid for aqueous product development to avoid stability failures and ensure product elegance.

• [1] EP2178493B2. Stable soluble salts of phenylbenzimidazole sulfonic acid at pH 6.0 to below 6.8. Google Patents. 2007. View Source

Enhanced Photostability via Cyclodextrin Complexation: PBSA vs. Uncomplexed PBSA

While PBSA is considered relatively photostable compared to certain oil-soluble filters, its performance can be further enhanced through formulation engineering. A study demonstrated that forming 1:1 inclusion complexes between PBSA (ENS) and beta-cyclodextrin (B-CD) resulted in photostability remaining intact for up to four hours of UV exposure, with no significant structural alterations detected via 1H NMR [1]. The same study confirmed improved biocompatibility of the complexed form.

Evidence Dimension	Photostability duration under UV exposure
Target Compound Data	PBSA:B-CD inclusion complex: stable for 4 hours with no structural changes
Comparator Or Baseline	Uncomplexed PBSA: stability not quantified in this study; prior evidence suggests degradation occurs with irradiation
Quantified Difference	Stability maintained for 4 hours in complexed form; uncomplexed baseline shows degradation.
Conditions	UV exposure; assessment by 1H NMR and phase solubility

Why This Matters

This demonstrates a tangible, evidence-based pathway to improve PBSA performance in finished products. For procurement, this highlights the value of sourcing PBSA from suppliers offering pre-complexed or encapsulation-ready grades, or alternatively, justifying the inclusion of cyclodextrins in the formulation BOM to achieve superior photostability claims.

• [1] Rajamohan R, et al. Formulation of ensulizole with beta-cyclodextrins for improved sunscreen activity and biocompatibility. Int J Biol Macromol. 2023;253(Pt 8):127481. PMID: 38147911. View Source

UVB-Selective Transmission: PBSA vs. Broad-Spectrum Filters

Phenylbenzimidazole sulphonic acid exhibits a highly selective UVB absorption profile (290–340 nm) with peak absorption at 302–306 nm, while allowing almost complete UVA (320–400 nm) transmission [1][2]. This contrasts with filters like oxybenzone, which absorbs across both UVB and UVA-II ranges, and avobenzone, which primarily absorbs UVA. This selectivity is not a deficiency but a deliberate performance characteristic. It allows formulators to precisely titrate UVB protection using PBSA while independently selecting a UVA filter (e.g., avobenzone, titanium dioxide) to achieve the desired broad-spectrum balance and critical wavelength.

Evidence Dimension	UV spectral absorption range
Target Compound Data	Strong UVB (290–340 nm); minimal UVA (320–400 nm) absorption
Comparator Or Baseline	Oxybenzone: UVB + UVA-II (270–350 nm); Avobenzone: UVA (320–400 nm); Octocrylene: UVB + UVA-II (280–360 nm)
Quantified Difference	PBSA allows near-100% UVA transmission, whereas comparators exhibit varying degrees of UVA absorption.
Conditions	UV spectrophotometry in solution

Why This Matters

This spectral specificity makes PBSA a modular, rather than a standalone, UV filter. Procurement and formulation strategies should treat PBSA as a precise UVB-dosing tool, not a broad-spectrum solution. This drives predictable blending outcomes and avoids over-reliance on a single filter to cover the full UV spectrum, which often leads to photodegradation or suboptimal SPF/UVA-PF ratios.

• [1] Phenylbenzimidazole sulfonic acid. Wikipedia. https://en.wikipedia.org/wiki/Phenylbenzimidazole_sulfonic_acid. View Source
• [2] Ensulizole. DrugBank. https://go.drugbank.com/drugs/DB11115. View Source

Optimal Deployment Scenarios for Phenylbenzimidazole Sulphonic Acid Based on Comparative Performance

High-SPF, Lightweight Aqueous Gels and Sprays

PBSA's water solubility and high specific extinction (920–990) enable the creation of high-SPF, non-greasy, transparent gel or spray formulations without the heavy, occlusive feel associated with oil-soluble UVB filters like octinoxate. By neutralizing PBSA with arginine or lysine to maintain pH 6.0–6.8 [1], formulators achieve a clear, stable aqueous vehicle ideal for daily-wear facial sunscreens and body mists, particularly in markets demanding "invisible" or "weightless" sun protection.

Precision UVB Boosting in Broad-Spectrum Formulations

Given its selective UVB filtration (290–340 nm) and near-complete UVA transparency [2], PBSA serves as an ideal UVB-boosting partner in formulations containing photounstable UVA filters like avobenzone. PBSA does not interfere with avobenzone's UVA absorption and can be used to elevate the SPF without altering the UVA protection factor, allowing formulators to fine-tune the SPF/PFA (UVA-PF) ratio to meet specific regional regulatory requirements or marketing claims, such as the EU's 1:3 UVA/SPF ratio.

Enhanced Photostability via Cyclodextrin Complexation for Prolonged Protection

In applications requiring extended UV exposure duration (e.g., sports or beach sunscreens), the demonstrated ability to maintain PBSA's structural integrity for at least 4 hours under UV irradiation via beta-cyclodextrin inclusion complexes [3] provides a viable, evidence-backed formulation strategy. This approach addresses PBSA's inherent photodegradation liability, offering a differentiated product claim of "prolonged photostability" and supporting the development of more robust, long-lasting sunscreen products.

Sensitive-Skin and Low-Systemic-Burden Formulations

PBSA's favorable toxicological profile—characterized by low human dermal absorption (0.26%), non-sensitization, non-phototoxicity, and a high dermal NOAEL of 100 mg/kg/day [4]—makes it a compelling choice for sunscreens targeting sensitive skin demographics (including children) or for brands seeking to minimize systemic exposure concerns. This data supports formulation of high-tolerance sun care products, differentiating them from those containing filters with higher absorption rates or sensitization potential.

• [1] EP2178493B2. Stable soluble salts of phenylbenzimidazole sulfonic acid at pH 6.0 to below 6.8. Google Patents. 2007. View Source
• [2] Phenylbenzimidazole sulfonic acid. Wikipedia. https://en.wikipedia.org/wiki/Phenylbenzimidazole_sulfonic_acid. View Source
• [3] Rajamohan R, et al. Formulation of ensulizole with beta-cyclodextrins for improved sunscreen activity and biocompatibility. Int J Biol Macromol. 2023;253(Pt 8):127481. PMID: 38147911. View Source
• [4] Norman KG, et al. Comprehensive review of ensulizole toxicology data and human exposure assessment for personal care products. Crit Rev Toxicol. 2025. PMID: 40952777. View Source